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Compound of Interest

Compound Name: FMOC-DL-2-pyridylalanine

Cat. No.: B1308109

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for handling FMOC-DL-2-pyridylalanine in a
laboratory setting. Adherence to these guidelines is crucial for ensuring the safety of
researchers and maintaining a compliant laboratory environment.

Hazard Identification and Risk Assessment

While some Safety Data Sheets (SDS) for similar compounds do not classify them as
hazardous, it is prudent to treat FMOC-DL-2-pyridylalanine as a potentially hazardous
chemical.[1][2] Potential hazards include:

 Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[3]

o Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.[3]
o Eye Contact: May cause eye irritation.[3]

 Ingestion: May be harmful if swallowed.[3]

A thorough risk assessment should be conducted before handling this compound, considering
the scale of the experiment and the potential for dust generation.

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling FMOC-DL-2-pyridylalanine to minimize

exposure and ensure personal safety.

PPE Category

Recommended Equipment

Specifications and Use

Eye and Face Protection

Chemical Safety Goggles

Must be worn at all times to
protect against splashes and
dust.[4][5][6]

Face Shield

Recommended when handling
larger quantities or when there
is a significant risk of
splashing.[4][5][7]

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
suitable for handling solid
FMOC-DL-2-pyridylalanine.[5]
Always inspect gloves for tears
or punctures before use and

change them frequently.

Body Protection

Laboratory Coat

A standard lab coat should be
worn to protect against minor
spills and contamination of

personal clothing.[4][5]

Chemical-Resistant Apron

Recommended for procedures
with a higher risk of splashes
or when handling larger

quantities.[4]

Respiratory Protection

Dust Mask or Respirator

A NIOSH-approved dust mask
or respirator should be used if
there is a potential for
generating and inhaling dust,
especially when weighing or
transferring the solid

compound.[2][3]
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Engineering Controls and Safe Handling Practices

Proper engineering controls and handling procedures are essential to minimize exposure to
FMOC-DL-2-pyridylalanine.

« Ventilation: All handling of solid FMOC-DL-2-pyridylalanine should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood, to control airborne dust.[1]

[2]

» Weighing: Weigh the compound in a fume hood or a ventilated balance enclosure to prevent
the dispersion of dust.

» General Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands
thoroughly with soap and water after handling the compound and before leaving the
laboratory.[2]

» Spill Response: In the event of a spill, evacuate the immediate area. Wear appropriate PPE,
including respiratory protection, before cleaning up the spill.[1] Absorb liquid spills with an
inert material and collect all solid and absorbed waste into a sealed, labeled container for
hazardous waste disposal.

Storage and Disposal
Proper storage and disposal are critical for safety and environmental protection.
Storage:

o Store FMOC-DL-2-pyridylalanine in a tightly sealed container in a cool, dry, and well-
ventilated area.[1]

« Recommended storage temperatures are typically -20°C for long-term storage (up to 3 years
in powder form) and 4°C for shorter periods (up to 2 years).[1]

Disposal:

o All waste containing FMOC-DL-2-pyridylalanine, including contaminated PPE and empty
containers, must be treated as hazardous waste.[2][8]
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o Collect all waste in designated, clearly labeled, and sealed containers.[2][8]

» Dispose of the hazardous waste through a licensed environmental disposal service, following
all local, state, and federal regulations.[3][8] Do not dispose of this chemical down the drain
or in the regular trash.[2]

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling FMOC-DL-2-
pyridylalanine from preparation to disposal.
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Safe Handling Workflow for FMOC-DL-2-pyridylalanine
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Caption: Workflow for the safe handling of FMOC-DL-2-pyridylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1308109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

